BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling of 4-(3-Chlorophenyl)aniline

Author: BenchChem Technical Support Team. Date: May 2026

‘ Compound of Interest

Compound Name: 4-(3-Chlorophenyl)aniline
CAS No.: 5748-36-7
Cat. No.: B1597083

Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-(3-Chlorophenyl)aniline

Executive Summary

4-(3-Chlorophenyl)aniline is a substituted aniline that serves as a versatile and crucial building block in modern organic synthesis, particularly withir
recognized as a key intermediate in the synthesis of the widely used fungicide, boscalid.[1][2] While its synthetic utility is significant, its structural simi
comprehensive and cautious approach to its handling, storage, and disposal. This guide provides an in-depth framework for researchers, scientists, ¢
risks associated with this compound.

A Note on Hazard Assessment: As of this writing, comprehensive, peer-reviewed safety data specific to 4-(3-Chlorophenyl)aniline is limited. Therefc
toxicological practice: extrapolating safety and handling protocols from the well-documented profile of its close structural analog, 4-chloroaniline (CAS
of safety when working with this compound.

Physicochemical and Chemical Identity

Understanding the fundamental properties of a chemical is the cornerstone of its safe handling. These characteristics influence its behavior in the lab
guenching.

Property Value Reference
CAS Number 5748-36-7 [3]
Molecular Formula C12H10CIN [31[4]
Molecular Weight 203.67 g/mol [31[4]
Appearance Crystalline Solid (based on analogs) [5]

Boiling Point 341.1°C at 760 mmHg [31[4]
Density 1.205 g/cm? [3][4]

Flash Point 160.1°C [3]
InChiKey QSNSCYSYFYORTR-UHFFFAOYSA-N [6]

Hazard Identification and Toxicological Profile

Based on data from analogous compounds, 4-(3-Chlorophenyl)aniline must be treated as a hazardous substance. The primary health risks are assi
through all routes of exposure, and its ability to induce methemoglobinemia.

GHS Hazard Pictograms (Anticipated):
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e GHSO06 (Skull and Crossbones): Acute Toxicity (Fatal or Toxic)

* GHSO08 (Health Hazard): Carcinogenicity, Skin Sensitization, Specific Target Organ Toxicity
« GHSO09 (Environment): Hazardous to the Aquatic Environment

Primary Toxicological Concerns:

« Acute Toxicity: The compound is anticipated to be toxic if swallowed, inhaled, or in contact with skin.[7] Animal studies on 4-chloroaniline indicate tt
or cause serious organ damage.[8]

« Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies 4-chloroaniline as a Group 2B carcinogen, meaning it is "possi
Chlorophenyl)aniline should be handled as a potential carcinogen with extreme caution, minimizing exposure to the lowest possible levels.[9]

+ Methemoglobinemia: A significant and immediate danger of aniline derivatives is their ability to interfere with oxygen transport in the blood.[9][10] T
in hemoglobin from the ferrous (Fe2*) to the ferric (Fe3*) state, forming methemoglobin, which cannot bind and transport oxygen.[8][10] This leads "
including cyanosis (a blueish tint to the skin and lips), headache, dizziness, fatigue, and in severe cases, respiratory distress, collapse, and death.|

« Skin and Eye Damage: Direct contact is expected to cause serious skin and eye irritation or damage. While not always classified as a primary irrita
importantly, the skin serves as a rapid route for systemic absorption.[9][10]

« Skin Sensitization: There is a risk of allergic skin reactions upon repeated contact.[7] Once an individual is sensitized, subsequent exposures to e
response.

« Aquatic Toxicity: Chloroanilines are very toxic to aquatic life and can cause long-term adverse effects in the aquatic environment.[11] All releases tc

Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach combining engineering controls and appropriate PPE is mandatory to prevent exposure.

Control Measure Specification Rationale and Cau:

The compound's toxic
Primary Engineering Control Certified Chemical Fume Hood manipulations (weighi
fume hood to capture

Protects against splas
Eye/Face Protection Safety glasses with side shields (ANSI Z87.1) and a face shield poses a risk of airbort
secondary layer of prt

. . o . . . Provides a barrier agi
. Chemical-resistant nitrile gloves (min. thickness 0.11 mm), inspected .
Hand Protection . absorption. Gloves m
prior to use
suspected.[13]

Prevents accidental s

Body Protection Flame-resistant laboratory coat, long pants, and closed-toe shoes
be kept buttoned.[12]
Required as a seconc
Respiratory Protection NIOSH-approved N100/P3 particulate respirator during emergency sitt

airborne.

Standard Operating Procedures for Handling and Storage

Adherence to strict protocols is critical for mitigating the risks associated with 4-(3-Chlorophenyl)aniline.

Experimental Workflow: Weighing and Transferring Solid Compound

» Preparation: Before retrieving the compound, ensure the chemical fume hood is operational and the work area is decontaminated. Prepare all nece
flask). Don all required PPE.
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« Retrieval: Transport the stock container from its storage location in a secondary, shatter-proof container.

« Manipulation: Place the stock container and all equipment inside the fume hood. Open the container slowly.

* Weighing: Use a spatula to carefully transfer the desired amount of solid to a weigh boat. Avoid any actions that could generate dust.
« Transfer: Carefully transfer the weighed solid into the reaction vessel.

« Cleanup: Tightly seal the stock container. Decontaminate the spatula and weigh boat with an appropriate solvent (e.g., ethanol) inside the hood, di¢
waste. Wipe down the work surface.

» Storage: Return the stock container to its designated, locked storage location, again using a secondary container for transport.

» Doffing PPE: Remove gloves and lab coat before exiting the laboratory. Wash hands thoroughly with soap and water.

Preparation Handling in Fume Hood
Verify Fume Hood » | Retrieve from Storage » | Weigh & Dispense ~ Transfer to ~ Seal Container & f
& Don PPE | (Secondary Container) "1 (Minimize Dust) | Reaction Vessel | Decontaminate Tools

Exposure Event Occurs

Skin / Eye Contact Ingestion

Rinse mouth with water
(Do NOT induce vomiting)

Immediately flush with water
for 15+ minutes

Inhalation

Remove contaminated clothing

while flushing Move victim to fresh air

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Caption: Emergency response decision tree for personnel exposure.

Spills and Leaks

« Evacuate: Immediately evacuate all non-essential personnel from the spill area.

« Communicate: Alert laboratory personnel and the institutional safety officer.

* Secure: Ensure the area is well-ventilated (fume hood is on) and eliminate all ignition sources.
o Protect: Don full PPE, including respiratory protection.

« Contain: For a solid spill, carefully sweep up the material to avoid creating dust. Place it in a labeled, sealed container for hazardous waste dispose
suitable solvent and paper towels, placing all cleanup materials into the hazardous waste container.

* Report: Complete all necessary incident reports as required by your institution.

Fire
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» This compound is combustible but not highly flammable. [5]* Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or alcohol-
produce toxic and corrosive gases, including nitrogen oxides (NOx) and hydrogen chloride (HCI). [9][11]* Firefighter Protection: Firefighters must w
full protective gear to prevent contact with hazardous vapors and decomposition products.

Chemical Reactivity and Stability

« Stability: The compound is stable under recommended storage conditions but may be sensitive to light and air over long periods. [5]* Reactivity:

o The aniline nitrogen is nucleophilic and can readily react with alkylating and acylating agents. [14] * The aryl chloride moieties can participate in»
Suzuki, Buchwald-Hartwig), which is a cornerstone of its synthetic utility. [14] * It is a weak base and will react exothermically with strong acids. [
decomposition, it emits toxic fumes of NOx and HCI. [9][11]

Disposal Considerations

All waste containing 4-(3-Chlorophenyl)aniline, including contaminated labware, PPE, and cleanup materials, must be treated as hazardous waste.
containers.

« Do not dispose of this chemical down the drain, as it is highly toxic to aquatic organisms. [11]* Follow all institutional, local, state, and federal reguli
chemical waste. Consult with your organization's Environmental Health and Safety (EHS) department for specific guidance.

Conclusion

4-(3-Chlorophenyl)aniline is an indispensable tool for chemical innovation, but it demands respect and meticulous handling. Its potential for severe 1
within the framework of robust safety protocols, including the consistent use of engineering controls and appropriate personal protective equipment. E
toxicological profile, and reactivity, researchers can leverage its synthetic potential while ensuring the safety of themselves, their colleagues, and the -
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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